Cas no 6246-48-6 (Geranylamine)

• Product Name: Geranylamine
• CAS No: 6246-48-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD00192193
• CID: 517901
• PubChem ID: 24865816
• Update Time: 2025-10-22

Geranylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-amine,3,7-dimethyl-, (2E)-
• Geranylamine
• N-geranyl-N'-methyl thiourea
• TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YLAMINE
• trans-3,7-Dimethyl-2,6-octadien-1-ylamine,trans-3,7-Dimethyl-2,6-octadienyl amine
• trans-3,7-Dimethyl-2,6-octadienylamine
• EINECS 252-482-9
• (E)-3,7-dimethylocta-2,6-dien-1-amine
• nerylamine
• SCHEMBL352059
• SCHEMBL352058
• STR04671
• AKOS022635057
• geranyl amine
• DTXSID601317828
• 3,7-dimethylocta-2,6-dien-1-amine
• Geranylamine, 90%
• trans-3,7-Dimethyl-2,6-octadienyl amine
• ZB1108
• (2E)-3,7-dimethylocta-2,6-dien-1-amine
• 3,7-Dimethyl-2,6-octadienylamine
• 6246-48-6
• EC 700-035-8
• AFMZGMJNKXOLEM-JXMROGBWSA-N
• Decaprenylamine
• 35278-77-4
• 2,6-Octadien-1-amine, 3,7-dimethyl-, (2E)-

• MDL： MFCD00192193
• Inchi： 1S/C10H19N/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6,8,11H2,1-3H3/b10-7+
• InChI Key： AFMZGMJNKXOLEM-JXMROGBWSA-N
• SMILES： NC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.829 g/mL at 25 °C(lit.)
• Boiling Point: 105 °C/19 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.476(lit.)
• PSA: 26.02000
• LogP: 3.33810
• Solubility: Not determined
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Geranylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Geranylamine

Geranylamine: A Comprehensive Overview

Geranylamine, also known by its CAS number CAS No. 6246-48-6, is a versatile organic compound that has garnered significant attention in various fields, including flavor chemistry, pharmaceuticals, and cosmetics. This compound is a tertiary amine derived from geraniol, a naturally occurring monoterpene alcohol found in many essential oils. The structure of Geranylamine consists of a geraniol backbone with an amino group attached, making it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of Geranylamine plays a pivotal role in its reactivity and applications. Recent studies have highlighted its potential as a building block for constructing bioactive compounds. For instance, researchers have explored its use in synthesizing novel anti-inflammatory agents and antioxidants. These findings underscore the importance of Geranylamine in drug discovery and development.

In the fragrance industry, Geranylamine is highly valued for its ability to impart floral and woody notes to perfumes and personal care products. Its unique aroma profile makes it an essential component in creating blends that mimic natural scents. Moreover, advancements in green chemistry have led to the development of more sustainable methods for producing Geranylamine, reducing its environmental footprint while maintaining high-quality standards.

The application of Geranylamine extends beyond perfumery into the food industry, where it is used as a flavor enhancer. Its ability to stabilize flavors and enhance sensory profiles has made it a popular choice among food manufacturers. Recent research has also focused on optimizing its stability under various processing conditions, ensuring consistent performance across different food products.

In the pharmaceutical sector, Geranylamine has shown promise as an intermediate in the synthesis of bioactive compounds. For example, studies have demonstrated its role in the development of anti-cancer agents and neuroprotective drugs. These breakthroughs highlight the potential of Geranylamine-based compounds to address unmet medical needs.

The versatility of Geranylamine is further evident in its use as a precursor for synthesizing advanced materials. Researchers have explored its application in creating polymer-based materials with unique properties, such as improved mechanical strength and thermal stability. These innovations open new avenues for its utilization in emerging technologies.

In conclusion, Geranylamine, with its CAS number CAS No. 6246-48-6, remains a pivotal compound across multiple industries due to its diverse applications and chemical properties. Ongoing research continues to uncover new potentials for this compound, solidifying its role as an indispensable tool in modern chemistry.